Cas no 441773-82-6 (1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate
• CAS No: 441773-82-6
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5857047
• PubChem ID: 11022403
• Update Time: 2025-06-09

1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate
• EN300-6213987
• 441773-82-6
• 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate

• Inchi： 1S/C15H25NO4/c1-6-9-15(12(17)19-5)10-7-8-11-16(15)13(18)20-14(2,3)4/h6H,1,7-11H2,2-5H3
• InChI Key： YBNVEAKEIQFNRL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1(C(=O)OC)CC=C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate

Comprehensive Overview of 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate (CAS No. 441773-82-6)

1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate (CAS No. 441773-82-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a tert-butyl group and a prop-2-en-1-yl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's piperidine-1,2-dicarboxylate backbone is a critical feature, as piperidine derivatives are known for their bioactivity and role in medicinal chemistry. The presence of the methyl and tert-butyl groups enhances its stability and solubility, which are essential for formulation development. Recent studies have explored its utility in creating novel heterocyclic compounds, a hot topic in the field of organic synthesis. This aligns with the growing demand for sustainable and efficient synthetic methods, a trend highlighted in many AI-driven research platforms.

One of the most searched questions in scientific databases revolves around the "role of piperidine derivatives in modern drug design." 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate addresses this query by serving as a building block for bioactive molecules. Its structural flexibility allows for modifications that can lead to compounds with enhanced pharmacokinetic properties. For instance, the prop-2-en-1-yl group offers a site for further functionalization, enabling the creation of targeted therapies.

In the context of green chemistry, this compound has also been evaluated for its potential in reducing waste and improving atom economy. The tert-butyl group, in particular, is often discussed in sustainability forums for its role in protecting reactive functional groups during synthesis. This aligns with the broader industry shift toward environmentally friendly practices, a topic frequently searched by professionals in chemical engineering and pharmaceutical development.

From a technical standpoint, the synthesis of 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate involves multi-step reactions, including carboxylation and alkylation processes. These methods are well-documented in peer-reviewed journals, making this compound a subject of interest for academic researchers. Its CAS No. 441773-82-6 is often used as a reference in patent applications, highlighting its commercial relevance.

Another trending topic in scientific communities is the integration of machine learning in compound optimization. Researchers are leveraging AI tools to predict the reactivity and properties of piperidine derivatives like 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate. This approach reduces experimental trial-and-error, a significant advantage in accelerating drug development timelines.

In summary, 1-Tert-butyl 2-methyl 2-(prop-2-en-1-yl)piperidine-1,2-dicarboxylate (CAS No. 441773-82-6) is a compound of immense scientific and industrial value. Its unique structure, combined with its applicability in drug discovery and sustainable chemistry, positions it as a key player in modern research. As the demand for innovative and efficient chemical solutions grows, this compound is likely to remain a focal point in both academic and industrial settings.